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Compound of Interest

Compound Name: Methyl Laurate

Cat. No.: B129979

A deep dive into the surfactant characteristics of the anionic powerhouse, Sodium Lauryl
Sulfate, versus the non-ionic ester, Methyl Laurate, reveals fundamental differences in their
behavior and applications in research and formulation development. While both possess
interfacial properties, their distinct molecular structures lead to vastly different performance
profiles in aqueous systems. Sodium Lauryl Sulfate (SLS) is a classic example of a potent
anionic surfactant, whereas Methyl Laurate, a fatty acid ester, is practically insoluble in water
and does not exhibit traditional surfactant behavior such as micelle formation in aqueous
solutions.

Comparative Data of Surfactant Properties

The following table summarizes the key surfactant properties of Sodium Lauryl Sulfate. Due to
its insolubility and non-micelle-forming nature in water, comparable quantitative data for Methyl
Laurate is not applicable.
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Property

Sodium Lauryl Sulfate
(SLS)

Methyl Laurate

Chemical Structure

Anionic surfactant with a
hydrophilic sulfate head and a
hydrophobic 12-carbon tail.

Non-ionic methyl ester of lauric

acid.

Appearance

White or cream-colored

crystals, flakes, or powder.[1]

Colorless liquid.[2]

Solubility in Water

Highly soluble.[3]

Practically insoluble.[4]

Critical Micelle Concentration
(CMC)

Approximately 8.2 mM in pure
water at 25°C.[5]

Not applicable in aqueous

solutions.

Surface Tension at CMC

Approximately 39.5 dyn/cm at
25°C.[1]

Not applicable in aqueous

solutions.

Foaming Ability

Excellent foaming agent,

produces stable foam.[2]

Generally does not produce

foam in aqueous systems.

Emulsification Performance

Effective emulsifier for oil-in-

water emulsions.[6]

Used as an emulsifier, often in
non-aqueous systems or as an
intermediate in the production

of other surfactants.[7]

Structural Differences and Surfactant Action

The disparate properties of SLS and Methyl Laurate stem from their molecular architecture.

SLS is an amphiphilic molecule with a distinct polar head (the sulfate group) and a nonpolar tail

(the lauryl chain). This structure allows it to dissolve in water and reduce surface tension by

aligning at the air-water or oil-water interface. Above its critical micelle concentration, SLS

molecules self-assemble into micelles, which are highly effective at solubilizing oils and greasy

substances.[8]

Methyl Laurate, on the other hand, is a non-ionic molecule with a much weaker hydrophilic

character. Its ester group provides some polarity, but it is insufficient to overcome the

hydrophobicity of the long lauryl chain, leading to its very low water solubility.[4] Consequently,
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it does not form micelles in water and its primary applications are as an emollient, a solvent, or
a chemical intermediate in the synthesis of other surfactants.
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Methyl Laurate (Non-ionic)

Hydrophobic Tail
(Lauryl Chain)

CH3(CH2)10COOCHs

Weakly Hydrophilic Head

(Ester Group)

Sodium Lauryl Sulfate (Anionic)

Hydrophobic Talil
(Lauryl Chain)

CH3(CH2)10CH20S0Os~Na*
Hydrophilic Head

(Sulfate Group)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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